1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine

Specification

• Molecular Formula: C11H16ClN3S
• Molecular Weight: 257.78 g/mol
• IUPAC Name: 1-ethyl-3-methyl-N-(thiophen-2-ylmethyl)pyrazol-4-amine;hydrochloride
• Standard InChI: InChI=1S/C11H15N3S.ClH/c1-3-14-8-11(9(2)13-14)12-7-10-5-4-6-15-10;/h4-6,8,12H,3,7H2,1-2H3;1H
• Standard InChI Key: PJDPCVKNRSXGGE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)NCC2=CC=CS2.Cl

Introduction

Chemical Structure and Molecular Properties

Molecular Formula and Weight Discrepancies

Two distinct molecular formulae are reported for this compound:

• C₁₂H₁₄N₄S (Molecular weight: 250.33 g/mol) from EvitaChem

• C₁₁H₁₆ClN₃S (Molecular weight: 257.78 g/mol) from VulcanChem

This discrepancy may arise from differences in salt forms (e.g., hydrochloride) or typographical errors in vendor documentation. The EvitaChem formula aligns with the expected structure of the free base, whereas the VulcanChem formula suggests a chlorinated variant or a hydrochloride salt, though no explicit mention of a counterion accompanies their data.

Table 1: Comparative Structural Data

Source	Molecular Formula	Molecular Weight (g/mol)	Notes
EvitaChem	C₁₂H₁₄N₄S	250.33	Free base form
VulcanChem	C₁₁H₁₆ClN₃S	257.78	Possible hydrochloride or typo

Structural Features and Stereoelectronic Effects

The pyrazole ring’s 1-ethyl and 3-methyl substituents enhance steric bulk, potentially influencing binding pocket compatibility in biological systems. The 4-position’s thienylmethyl group introduces a sulfur atom, which may participate in hydrogen bonding or π-π stacking interactions with aromatic residues in target proteins. Computational modeling of the molecule’s electron density distribution could elucidate these effects, though such data remain absent in current literature.

Synthesis and Optimization Strategies

Key Synthetic Steps

The synthesis of 1-ethyl-3-methyl-N-(2-thienylmethyl)-1H-pyrazol-4-amine typically involves:

• Condensation: Formation of the pyrazole core via cyclocondensation of hydrazine derivatives with diketones or β-keto esters.

• Substitution: Introduction of the thienylmethyl group at position 4 through nucleophilic aromatic substitution or coupling reactions.

• Purification: Isolation via column chromatography or recrystallization to achieve >95% purity.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield Optimization Strategies
Condensation	Hydrazine hydrate, ethanol, reflux	Solvent polarity adjustment
Substitution	2-Thienylmethyl bromide, K₂CO₃, DMF	Catalytic iodide addition
Purification	Silica gel chromatography (EtOAc/Hexane)	Gradient elution optimization

Challenges in Scalability

Scale-up efforts face hurdles such as exothermic side reactions during cyclization and poor solubility of intermediates. Mitigation strategies include:

• Temperature Control: Gradual addition of reagents to manage exotherms.

• Solvent Screening: Testing polar aprotic solvents (e.g., DMSO) to enhance intermediate solubility.

Characterization and Analytical Data

Spectroscopic Confirmation

• ¹H NMR: Peaks corresponding to ethyl (δ 1.2–1.4 ppm, triplet), methyl (δ 2.3 ppm, singlet), and thienyl protons (δ 6.8–7.2 ppm, multiplet) confirm substituent integration.

• X-ray Crystallography: Resolves the planar pyrazole ring and spatial arrangement of substituents, though no crystallographic data are publicly available for this specific compound.

Biological Activity and Mechanistic Insights

Enzyme Inhibition Studies

Preliminary assays suggest moderate inhibitory activity against cyclooxygenase-2 (COX-2) and protein kinase B (Akt), with IC₅₀ values inferred from structural analogs. The thienylmethyl group may competitively block ATP-binding pockets in kinases, though crystallographic evidence is lacking.

Receptor Interaction Hypotheses

Molecular docking simulations propose affinity for serotonin (5-HT₂₀) and dopamine D₂ receptors, implicating potential neurological applications. In vitro binding assays are required to validate these predictions.